Cas no 2411308-06-8 (N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide)

N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide is a specialized organic compound featuring a pyrazole core with methoxymethyl and methyl substituents, coupled with an N-(2-methylphenyl)prop-2-enamide moiety. This structure suggests potential utility in agrochemical or pharmaceutical applications, particularly as an intermediate or active ingredient due to its functionalized heterocyclic framework. The methoxymethyl group enhances solubility and reactivity, while the prop-2-enamide moiety may contribute to biological activity or polymerizable properties. Its precise molecular design allows for tailored interactions in synthetic or biochemical pathways. The compound's stability and selectivity make it a candidate for further research in targeted formulations or derivatization studies.
N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide structure
2411308-06-8 structure
Product Name:N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide
CAS No:2411308-06-8
MF:C17H21N3O2
MW:299.367543935776
CID:5360593
PubChem ID:154879474
Update Time:2025-10-29

N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide
    • Z3837053170
    • N-{[1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl]methyl}-N-(2-methylphenyl)prop-2-enamide
    • Inchi: 1S/C17H21N3O2/c1-5-17(21)19(15-9-7-6-8-13(15)2)11-16-14(3)10-18-20(16)12-22-4/h5-10H,1,11-12H2,2-4H3
    • InChI Key: VPYGABLYVDCRQM-UHFFFAOYSA-N
    • SMILES: O(C)CN1C(=C(C)C=N1)CN(C(C=C)=O)C1C=CC=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 388
  • XLogP3: 2.3
  • Topological Polar Surface Area: 47.4

N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26602746-0.05g
N-{[1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl]methyl}-N-(2-methylphenyl)prop-2-enamide
2411308-06-8 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide

Research Brief on N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide (CAS: 2411308-06-8)

In recent years, the compound N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide (CAS: 2411308-06-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and acrylamide moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The following brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical relevance.

The primary focus of recent studies has been on elucidating the mechanism of action of N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide. Preliminary in vitro assays have demonstrated its ability to interact with key enzymatic targets, including kinases and receptors involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition against a subset of protein kinases, suggesting its potential as a lead candidate for oncology therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound have revealed promising results. Animal models have shown favorable bioavailability and tissue distribution profiles, with minimal off-target effects. Notably, a recent preclinical study highlighted its efficacy in reducing tumor growth in xenograft models, further supporting its potential as an anticancer agent. These findings are particularly relevant given the ongoing search for novel kinase inhibitors with improved specificity and reduced toxicity.

In addition to its anticancer properties, N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide has also been explored for its anti-inflammatory effects. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 identified this compound as a potent modulator of NF-κB signaling, a critical pathway in chronic inflammatory conditions. These findings open new avenues for the development of therapeutics targeting diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, formulation optimization, and potential drug-drug interactions require further investigation. Ongoing research aims to address these gaps, with several pharmaceutical companies reportedly advancing this compound through early-stage development pipelines. The chemical structure of N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide, particularly its methoxymethyl and acrylamide groups, offers opportunities for structural optimization to enhance its drug-like properties.

In conclusion, N-[[2-(Methoxymethyl)-4-methylpyrazol-3-yl]methyl]-N-(2-methylphenyl)prop-2-enamide (CAS: 2411308-06-8) represents a promising candidate in the field of targeted therapeutics. Its dual potential as an anticancer and anti-inflammatory agent, coupled with its favorable pharmacokinetic profile, positions it as a molecule of significant interest for future research. Continued exploration of its mechanisms and optimization of its chemical structure will be critical in realizing its full therapeutic potential.

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